N-(2,6-diethylphenyl)-4-methoxy-3-methylbenzenesulfonamide

• IUPAC Name: N-(2,6-diethylphenyl)-4-methoxy-3-methylbenzenesulfonamide
• InChI: InChI=1S/C18H23NO3S/c1-5-14-8-7-9-15(6-2)18(14)19-23(20,21)16-10-11-17(22-4)13(3)12-16/h7-12,19H,5-6H2,1-4H3
• InChI Key: CAFBOXVCEVMEHP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)NS(=O)(=O)C2=CC(=C(C=C2)OC)C
• Molecular Formula: C18H23NO3S
• Molecular Weight: 333.4 g/mol

Description

N-(2,6-diethylphenyl)-4-methoxy-3-methylbenzenesulfonamide, also known as DIDS, is a sulfonamide compound that is widely used in scientific research. DIDS has been studied extensively due to its ability to inhibit chloride channels and transporters, as well as its potential therapeutic applications in various diseases.

Mechanism of Action

N-(2,6-diethylphenyl)-4-methoxy-3-methylbenzenesulfonamide works by binding to the extracellular domain of chloride channels and transporters, thereby inhibiting their activity. It has been shown to be effective in inhibiting both CFTR and calcium-activated chloride channels.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including inhibition of chloride transport, inhibition of tumor cell growth, and reduction of blood pressure. It has also been shown to have anti-inflammatory effects, and to modulate neurotransmitter release.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,6-diethylphenyl)-4-methoxy-3-methylbenzenesulfonamide in lab experiments is its ability to selectively inhibit chloride channels and transporters, which can be useful in studying their function. However, one limitation is that this compound can also inhibit other ion channels and transporters, which can complicate data interpretation.

Future Directions

There are many potential future directions for research on N-(2,6-diethylphenyl)-4-methoxy-3-methylbenzenesulfonamide, including further investigation of its therapeutic potential in various diseases, as well as the development of more selective inhibitors of chloride channels and transporters. Additionally, more research is needed to fully understand the mechanisms by which this compound exerts its effects, and to identify any potential side effects or toxicities associated with its use.

Synthesis Methods

N-(2,6-diethylphenyl)-4-methoxy-3-methylbenzenesulfonamide can be synthesized through several methods, including the reaction of 4-methoxy-3-methylbenzenesulfonyl chloride with 2,6-diethylphenylamine in the presence of a base such as triethylamine. Other methods include the reaction of 4-methoxy-3-methylbenzenesulfonyl chloride with 2,6-diethylphenol in the presence of a base, or the reaction of 4-methoxy-3-methylbenzenesulfonyl chloride with 2,6-diethylphenylhydrazine.

Scientific Research Applications

N-(2,6-diethylphenyl)-4-methoxy-3-methylbenzenesulfonamide has been used extensively in scientific research due to its ability to inhibit chloride channels and transporters. It has been shown to be effective in inhibiting the activity of the cystic fibrosis transmembrane conductance regulator (CFTR) chloride channel, which is mutated in patients with cystic fibrosis. This compound has also been studied for its potential therapeutic applications in various diseases, including cancer, epilepsy, and hypertension.